Cas no 1165713-47-2 (4-Hydroxy-2-isopropoxybenzaldehyde)

• Product Name: 4-Hydroxy-2-isopropoxybenzaldehyde
• CAS No: 1165713-47-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 2107147
• PubChem ID: 72221957
• Update Time: 2024-03-01

4-Hydroxy-2-isopropoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2-isopropoxybenzaldehyde
• LBZMFMUFBZDSGU-UHFFFAOYSA-N
• MB22946
• 4-HYDROXY-2-(PROPAN-2-YLOXY)BENZALDEHYDE
• 4-Hydroxy-2-isopropoxybenzaldehyde

• Inchi： 1S/C10H12O3/c1-7(2)13-10-5-9(12)4-3-8(10)6-11/h3-7,12H,1-2H3
• InChI Key： LBZMFMUFBZDSGU-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1C=O)O)C(C)C

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes